Cas no 827579-81-7 (Benzoic acid, 3-iodo-5-[(methylsulfonyl)amino]-)

• Product Name: Benzoic acid, 3-iodo-5-[(methylsulfonyl)amino]-
• CAS No: 827579-81-7
• MF: C₈H₈INO₄S
• MW: 341.122893333435
• CID: 683715
• PubChem ID: 71417354
• Update Time: 2025-04-19

Benzoic acid, 3-iodo-5-[(methylsulfonyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-iodo-5-[(methylsulfonyl)amino]-
• 3-iodo-5-(methanesulfonamido)benzoic acid
• DTXSID50836694
• FT-0723666
• 827579-81-7
• 3-Iodo-5-[(methanesulfonyl)amino]benzoic acid

• Inchi： 1S/C8H8INO4S/c1-15(13,14)10-7-3-5(8(11)12)2-6(9)4-7/h2-4,10H,1H3,(H,11,12)
• InChI Key： RJKTVIMLESOQGZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=C(C=1)NS(C)(=O)=O

Computed Properties

• Exact Mass: 340.92188g/mol
• Monoisotopic Mass: 340.92188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides